6-Bromo-2,3-diphenyl-benzofuran

• Molecular Formula: C20H13BrO
• Molecular Weight: 349.2 g/mol
• IUPAC Name: 6-bromo-2,3-diphenyl-1-benzofuran
• InChI: InChI=1S/C20H13BrO/c21-16-11-12-17-18(13-16)22-20(15-9-5-2-6-10-15)19(17)14-7-3-1-4-8-14/h1-13H
• InChI Key: RSBWRUWWIJNYMV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(OC3=C2C=CC(=C3)Br)C4=CC=CC=C4

Description

Benzofuran compounds are known for their diverse biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral properties .

Preparation Methods

The synthesis of 6-Bromo-2,3-diphenyl-benzofuran involves several steps, typically starting with the formation of the benzofuran ring. One common method is the free radical cyclization cascade, which is an efficient way to construct complex benzofuran derivatives . Another method involves proton quantum tunneling, which offers high yield and fewer side reactions . Industrial production methods often utilize these synthetic routes to ensure high purity and yield.

Chemical Reactions Analysis

6-Bromo-2,3-diphenyl-benzofuran undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Halogenation and nitration are typical substitution reactions for this compound, often using reagents like bromine or nitric acid. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

6-Bromo-2,3-diphenyl-benzofuran has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: Its derivatives are studied for their potential biological activities, including anti-tumor and antibacterial properties.

Medicine: Some benzofuran derivatives have shown promise as therapeutic agents for diseases like hepatitis C and cancer.

Industry: It is used in the development of new materials and as a precursor for various chemical processes.

Mechanism of Action

The mechanism of action of 6-Bromo-2,3-diphenyl-benzofuran involves its interaction with specific molecular targets and pathways. For instance, its anti-tumor activity may be attributed to its ability to inhibit certain enzymes or signaling pathways involved in cell proliferation . The exact molecular targets and pathways can vary depending on the specific derivative and its application.

Comparison with Similar Compounds

6-Bromo-2,3-diphenyl-benzofuran can be compared with other benzofuran derivatives such as:

2,3-Dihydrobenzofuran: Known for its anti-inflammatory and antimicrobial properties.

Benzothiophene: Exhibits similar biological activities but with a sulfur atom in place of the oxygen in the benzofuran ring.

Benzofuran-triazole hybrids: These compounds have shown moderate to satisfactory antifungal activity. The uniqueness of this compound lies in its specific structural features and the resulting biological activities.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

43.2 g of 2,3-diphenylbenzo[b]furan, 31.3 g of N-bromosuccinimide, and 400 mL of N,N-dimethylformamide were loaded into a flask, and the mixture was stirred under heat at 70° C. for 8 hours. After having been cooled to room temperature, the reaction solution was poured into 2 L of water. The precipitated crystal was separated by filtration, washed with methanol, water, and methanol in the stated order, and purified by silica gel column chromatography, whereby 40.2 g of a pale yellow crystal were obtained (72% yield).